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Compound of Interest

Compound Name: Quetiapine-d4Fumarate

Cat. No.: B13440504 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Quetiapine is an atypical antipsychotic utilized in the treatment of schizophrenia and bipolar

disorder.[1] Its mechanism of action is primarily through antagonist activity at dopamine and

serotonin receptors. Deuterated analogues of pharmaceutical compounds, such as Quetiapine-

d4 Fumarate, serve as critical internal standards for pharmacokinetic studies and quantitative

analysis by mass spectrometry, enabling precise differentiation from the unlabeled drug.[2][3]

This document provides a detailed, step-by-step guide for the preparation of a stock solution of

Quetiapine-d4 Fumarate. Adherence to this protocol will ensure the accurate and consistent

preparation of the solution for research applications.

Compound Data and Properties
All quantitative data for Quetiapine-d4 Fumarate are summarized in the table below for easy

reference.
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Property Value References

IUPAC Name

2-[2-(4-benzo[b][2]

[4]benzothiazepin-6-

ylpiperazin-1-

yl)ethoxy]-1,1,2,2-

tetradeuterioethanol;(E)-but-2-

enedioic acid

[5]

Molecular Formula C₂₅H₂₅D₄N₃O₆S [2][6]

Molecular Weight ~503.60 g/mol [2][5][6][7]

CAS Number 1287376-15-1, 1185247-12-4 [2][4][5]

Appearance Crystalline solid [2][8]

Solubility (Organic)

Soluble in DMSO (up to 100

mg/mL) and DMF. Good

solubility in methanol and

ethanol.

[4]

Solubility (Aqueous)

Sparingly soluble. Highest

solubility at acidic pH. For

aqueous buffers, first dissolve

in DMSO then dilute.

[4][8]

Storage (Solid)
Store at -20°C or 2-8°C in a

light-resistant, tight container.
[8][9][10]

Storage (Solution)

DMSO solutions may be stored

at -20°C for up to 3 months.

Aqueous solutions are not

recommended for storage

longer than one day.

[8][11]

Materials and Equipment
Quetiapine-d4 Fumarate solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/Quetiapine-D4-fumarate.html
https://www.smolecule.com/products/s917115
https://pubchem.ncbi.nlm.nih.gov/compound/Quetiapine-D4-fumarate
https://www.medchemexpress.com/Quetiapine-D4-fumarate.html
https://file.medchemexpress.com/batch_PDF/HY-B0031S/Quetiapine-d4-fumarate-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/Quetiapine-D4-fumarate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Quetiapine-D4-fumarate
https://file.medchemexpress.com/batch_PDF/HY-B0031S/Quetiapine-d4-fumarate-SDS-MedChemExpress.pdf
https://www.targetmol.com/compound/quetiapine-d4%20fumarate
https://www.medchemexpress.com/Quetiapine-D4-fumarate.html
https://www.smolecule.com/products/s917115
https://pubchem.ncbi.nlm.nih.gov/compound/Quetiapine-D4-fumarate
https://www.medchemexpress.com/Quetiapine-D4-fumarate.html
https://cdn.caymanchem.com/cdn/insert/14152.pdf
https://www.smolecule.com/products/s917115
https://www.smolecule.com/products/s917115
https://cdn.caymanchem.com/cdn/insert/14152.pdf
https://cdn.caymanchem.com/cdn/insert/14152.pdf
https://clearsynth.com/product/quetiapine-d4--ethanol-d4--fumarate
https://www.pmda.go.jp/files/000217655.pdf
https://cdn.caymanchem.com/cdn/insert/14152.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9270451.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance (readable to 0.01 mg)

Volumetric flasks (Class A)

Pipettes (calibrated)

Spatula

Weighing paper or boat

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Handle Quetiapine-d4 Fumarate in a well-ventilated area or a chemical fume hood to

minimize inhalation of dust.[12]

Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[13]

Consult the Safety Data Sheet (SDS) for Quetiapine-d4 Fumarate before handling.[6][12][13]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[13]

Minimize dust generation during handling.[14]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the preparation of a 10 mM stock solution of Quetiapine-d4 Fumarate in

DMSO. The concentration can be adjusted as needed by modifying the mass of the solute.

Calculation of Mass
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Determine the required volume: Decide on the final volume of the stock solution (e.g., 10

mL).

Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol

).

Calculate the mass for a 10 mL solution of 10 mM concentration:

Mass = (0.010 mol/L) x (0.010 L) x (503.60 g/mol )

Mass = 0.0005036 g

Mass = 5.04 mg

Step-by-Step Procedure
Acclimatize the Compound: Before opening, allow the container of Quetiapine-d4 Fumarate

to reach room temperature to prevent condensation.

Weigh the Compound:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 5.04 mg) of Quetiapine-d4 Fumarate.

Dissolution:

Transfer the weighed powder into a clean, dry volumetric flask (e.g., 10 mL).

Add approximately 70-80% of the final volume of DMSO (e.g., 7-8 mL) to the flask.

Mix the solution using a vortex mixer until the solid is completely dissolved. Gentle

warming or brief sonication can aid dissolution if necessary.

Final Volume Adjustment:

Once the solute is fully dissolved, add DMSO to the flask until the bottom of the meniscus

reaches the calibration mark.
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Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage and Labeling:

Transfer the stock solution to a labeled, light-resistant, and tightly sealed storage vial.

The label should include the compound name, concentration, solvent, preparation date,

and your initials.

Store the solution at -20°C for long-term stability.[11]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution.
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Preparation

Dissolution

Final Steps

1. Calculate Required Mass

2. Weigh Compound

3. Add Solvent (DMSO)

4. Vortex / Sonicate

5. Adjust to Final Volume

6. Homogenize & Label

7. Store at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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